Cas no 2629179-74-2 ((E)-4-(Dimethylamino)-N-[3-(2-methoxyphenyl)cyclobutyl]but-2-enamide)

• Product Name: (E)-4-(Dimethylamino)-N-[3-(2-methoxyphenyl)cyclobutyl]but-2-enamide
• CAS No: 2629179-74-2
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• CID: 5359855
• PubChem ID: 146098133
• Update Time: 2025-05-27

(E)-4-(Dimethylamino)-N-[3-(2-methoxyphenyl)cyclobutyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952174772
• (E)-4-(Dimethylamino)-N-[3-(2-methoxyphenyl)cyclobutyl]but-2-enamide
• (2E)-4-(dimethylamino)-N-[(1r,3r)-3-(2-methoxyphenyl)cyclobutyl]but-2-enamide

• Inchi： 1S/C17H24N2O2/c1-19(2)10-6-9-17(20)18-14-11-13(12-14)15-7-4-5-8-16(15)21-3/h4-9,13-14H,10-12H2,1-3H3,(H,18,20)/b9-6+
• InChI Key： IVBFSPQOQSITBX-RMKNXTFCSA-N
• SMILES： O(C)C1C=CC=CC=1C1CC(C1)NC(/C=C/CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 362
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6

Additional information on (E)-4-(Dimethylamino)-N-[3-(2-methoxyphenyl)cyclobutyl]but-2-enamide

Comprehensive Overview of (E)-4-(Dimethylamino)-N-[3-(2-methoxyphenyl)cyclobutyl]but-2-enamide (CAS No. 2629179-74-2)

The compound (E)-4-(Dimethylamino)-N-[3-(2-methoxyphenyl)cyclobutyl]but-2-enamide (CAS No. 2629179-74-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its intricate cyclobutyl core and enamide functionality, this compound represents a promising scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications due to its dimethylamino and methoxyphenyl moieties, which are known to influence pharmacokinetics and target binding.

In recent years, the demand for innovative small molecules like (E)-4-(Dimethylamino)-N-[3-(2-methoxyphenyl)cyclobutyl]but-2-enamide has surged, driven by advancements in precision medicine and targeted drug delivery. This compound's structural complexity and bioactive potential make it a subject of intense study in academic and industrial laboratories. Its CAS number, 2629179-74-2, is frequently searched in scientific databases, reflecting its growing relevance in pharmaceutical research.

One of the key features of this molecule is its (E)-configuration, which plays a critical role in its biological activity. The enamide group is known to participate in hydrogen bonding and other non-covalent interactions, making it a valuable component in the design of enzyme inhibitors and receptor modulators. Additionally, the presence of a methoxyphenyl ring enhances the compound's lipophilicity, potentially improving its membrane permeability and bioavailability.

The synthesis of (E)-4-(Dimethylamino)-N-[3-(2-methoxyphenyl)cyclobutyl]but-2-enamide involves sophisticated organic chemistry techniques, including cyclobutane ring formation and enamide coupling. These methods are often optimized to achieve high yields and purity, which are essential for subsequent biological testing. Researchers are also exploring green chemistry approaches to synthesize this compound, aligning with the global push for sustainable pharmaceutical manufacturing.

From a therapeutic perspective, this compound has shown promise in preliminary studies for its potential to interact with central nervous system (CNS) targets. The dimethylamino group, in particular, is a common pharmacophore in CNS-active drugs, suggesting possible applications in neurology and psychiatry. However, further in vitro and in vivo studies are needed to fully elucidate its mechanism of action and therapeutic potential.

In the context of drug discovery trends, (E)-4-(Dimethylamino)-N-[3-(2-methoxyphenyl)cyclobutyl]but-2-enamide exemplifies the shift toward fragment-based drug design and scaffold hopping. These strategies leverage small, versatile molecular frameworks to develop new drugs with improved efficacy and safety profiles. The compound's cyclobutyl ring, for instance, offers conformational rigidity that can enhance target selectivity.

Another area of interest is the compound's potential role in cancer research. The enamide moiety has been implicated in the inhibition of certain kinases and proteases, which are critical targets in oncology. While 2629179-74-2 is not yet a household name in cancer therapeutics, its structural features align with those of known anticancer agents, warranting further investigation.

As the scientific community continues to explore the applications of (E)-4-(Dimethylamino)-N-[3-(2-methoxyphenyl)cyclobutyl]but-2-enamide, its CAS number, 2629179-74-2, is likely to appear more frequently in patents and research publications. The compound's versatility and drug-like properties position it as a valuable tool for advancing medicinal chemistry and pharmacology.

In summary, (E)-4-(Dimethylamino)-N-[3-(2-methoxyphenyl)cyclobutyl]but-2-enamide (CAS No. 2629179-74-2) is a compelling example of modern small-molecule drug discovery. Its unique structure, combined with its potential therapeutic applications, makes it a focal point for researchers aiming to address unmet medical needs. As the field evolves, this compound may well emerge as a cornerstone in the development of next-generation pharmaceuticals.